Cas no 28443-57-4 (2-amino-4,5-dichloro-phenol)

2-Amino-4,5-dichloro-phenol is a chlorinated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its dichloro-substituted phenol structure enhances reactivity in electrophilic substitution and coupling reactions, while the amino group facilitates further derivatization. This compound is particularly useful in the synthesis of agrochemicals, pharmaceuticals, and specialty dyes, where its halogenated aromatic core contributes to stability and bioactivity. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to potential sensitivity to light and moisture. Its balanced reactivity and structural features make it a valuable building block in fine chemical manufacturing.
2-amino-4,5-dichloro-phenol structure
2-amino-4,5-dichloro-phenol structure
Product Name:2-amino-4,5-dichloro-phenol
CAS No:28443-57-4
MF:C6H5Cl2NO
MW:178.015999555588
MDL:MFCD12406838
CID:276932
PubChem ID:3015415
Update Time:2025-10-17

2-amino-4,5-dichloro-phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,5-dichlorophenol
    • 2-amino-4.5-dichlorophenol
    • Phenol,2-amino-4,5-dichloro-
    • 2-amino-4,5-dichloro-phenol
    • 2-Amino-4,5-dichlor-phenol
    • 3,4-dichloro-6-aminophenol
    • 4,5-Dichlor-2-aminophenol
    • 4,5-Dichloro-2-aminophenol
    • 4,5-Dichloro-2-hydroxyaniline
    • Phenol,2-amino-4,5-dichloro
    • Phenol, 2-amino-4,5-dichloro-
    • 6-hydroxy-3,4-dichloroaniline
    • UVIBWGFLURLRHR-UHFFFAOYSA-N
    • ST24021956
    • V4907
    • CS-0157828
    • MFCD12406838
    • A876720
    • AKOS015999697
    • AC-28572
    • EN300-125561
    • 28443-57-4
    • SCHEMBL4750720
    • DTXSID50182643
    • PS-3925
    • AMY36347
    • NS00066840
    • DTXCID90105134
    • DB-086634
    • MDL： MFCD12406838
    • Inchi： 1S/C6H5Cl2NO/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H,9H2
    • InChI Key： UVIBWGFLURLRHR-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC(=C(C=1)N)O)Cl

Computed Properties

  • Exact Mass: 176.97500
  • Monoisotopic Mass: 176.974819
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.560±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 174-175 ºC
  • Boiling Point: 309.1°C at 760 mmHg
  • Flash Point: 140.7°C
  • Refractive Index: 1.661
  • Solubility: Very slightly soluble (0.5 g/l) (25 º C),
  • PSA: 46.25000
  • LogP: 2.86240

2-amino-4,5-dichloro-phenol Security Information

2-amino-4,5-dichloro-phenol Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-amino-4,5-dichloro-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A183425-50mg
2-amino-4,5-dichloro-phenol
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2-amino-4,5-dichloro-phenol
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A183425-250mg
2-amino-4,5-dichloro-phenol
 28443-57-4 97%
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TRC
A596850-100mg
2-Amino-4,5-dichlorophenol
 28443-57-4
100mg
 $ 64.00 2023-04-19
TRC
A596850-250mg
2-Amino-4,5-dichlorophenol
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 $ 121.00 2023-04-19
TRC
A596850-500mg
2-Amino-4,5-dichlorophenol
 28443-57-4
500mg
 $ 184.00 2023-04-19

2-amino-4,5-dichloro-phenol Production Method

2-amino-4,5-dichloro-phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28443-57-4)2-amino-4,5-dichloro-phenol
Order Number:A876720
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:51
Price ($):249.0/873.0
Email:sales@amadischem.com

2-amino-4,5-dichloro-phenol Related Literature

  • 1. 827. Some anti-microbial compounds in the heterocyclic series. Part III. Basic ethers of the benzothiazole and benzoxazole series
    H. D. Cossey,C. J. Sharpe,F. F. Stephens J. Chem. Soc. 1963 4322
  • 2. 923. Two hypothetical metabolites of proquanil (“paludrine”)
    R. M. Acheson,N. F. Taylor J. Chem. Soc. 1956 4727

Related Categories

28443-57-4 (2-amino-4,5-dichloro-phenol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:28443-57-4)2-amino-4,5-dichloro-phenol
A876720
Purity:99%/99%
Quantity:5g/25g
Price ($):249.0/873.0
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